Cas no 2764002-06-2 (3-(Prop-1-yn-1-yl)azetidine)

• Product Name: 3-(Prop-1-yn-1-yl)azetidine
• CAS No: 2764002-06-2
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 6070308
• PubChem ID: 67422305
• Update Time: 2025-05-25

3-(Prop-1-yn-1-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(prop-1-yn-1-yl)azetidine
• 2764002-06-2
• EN300-37385161
• 3-(Prop-1-yn-1-yl)azetidine

• Inchi： 1S/C6H9N/c1-2-3-6-4-7-5-6/h6-7H,4-5H2,1H3
• InChI Key： BVTLVUGIRJDUAL-UHFFFAOYSA-N
• SMILES： N1CC(C#CC)C1

Computed Properties

• Exact Mass: 95.073499291g/mol
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Prop-1-yn-1-yl)azetidine

Recent Advances in the Study of 3-(Prop-1-yn-1-yl)azetidine (CAS: 2764002-06-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(Prop-1-yn-1-yl)azetidine (CAS: 2764002-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring with a propynyl substituent, has been explored for its role in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have highlighted its utility in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving 3-(Prop-1-yn-1-yl)azetidine is its application in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent inhibitors for kinases implicated in cancer progression. The propynyl group was found to enhance binding affinity through hydrophobic interactions, while the azetidine ring contributed to metabolic stability, making it a promising scaffold for further optimization.

In addition to its role in kinase inhibition, 3-(Prop-1-yn-1-yl)azetidine has been investigated for its potential in central nervous system (CNS) drug development. A recent preclinical study reported in ACS Chemical Neuroscience explored its derivatives as modulators of neurotransmitter receptors, showing promising results in animal models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, positions it as a valuable candidate for CNS-targeted therapies.

Another notable advancement is the use of 3-(Prop-1-yn-1-yl)azetidine in click chemistry applications. Its alkyne functionality allows for efficient conjugation with azide-containing biomolecules, facilitating the development of targeted drug delivery systems and diagnostic probes. A 2024 study in Bioconjugate Chemistry highlighted its utility in creating antibody-drug conjugates (ADCs) with improved stability and efficacy, underscoring its versatility in biopharmaceutical research.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(Prop-1-yn-1-yl)azetidine derivatives. Recent efforts have focused on streamlining synthetic routes and improving yield, as reported in a 2023 Organic Process Research & Development article. Additionally, computational modeling studies are being employed to predict the bioactivity and toxicity of novel derivatives, accelerating the drug discovery process.

In conclusion, 3-(Prop-1-yn-1-yl)azetidine (CAS: 2764002-06-2) represents a versatile and pharmacologically relevant scaffold with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in diverse therapeutic areas, from oncology to neuroscience, while advancements in synthetic and computational methodologies are paving the way for its broader adoption in drug development. Future research is expected to further elucidate its mechanistic insights and expand its utility in precision medicine.